Cas no 1803961-50-3 (5-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile)

• Product Name: 5-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile
• CAS No: 1803961-50-3
• MF: C₉H₅ClF₃IN₂O
• MW: 376.501483678818
• CID: 4838913
• Update Time: 2025-06-08

5-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile

• Inchi： 1S/C9H5ClF3IN2O/c10-3-5-4-16-6(1-2-15)7(14)8(5)17-9(11,12)13/h4H,1,3H2
• InChI Key： RTQRPGCZFLAXDJ-UHFFFAOYSA-N
• SMILES： IC1C(CC#N)=NC=C(CCl)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 2.8
• Topological Polar Surface Area: 45.9

Additional information on 5-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile

Introduction to 5-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1803961-50-3)

5-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1803961-50-3) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl group, an iodo substituent, and a trifluoromethoxy moiety, all attached to a pyridine ring. These functional groups contribute to its diverse reactivity and biological activity, making it an attractive candidate for various applications.

The chloromethyl group in 5-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile is highly reactive and can participate in a variety of chemical reactions, such as nucleophilic substitution and coupling reactions. This reactivity is crucial for the synthesis of more complex molecules and derivatives, which can be tailored for specific biological targets. The iodo substituent, on the other hand, provides a handle for further functionalization through palladium-catalyzed cross-coupling reactions, enabling the introduction of a wide range of substituents at this position.

The trifluoromethoxy group is known for its strong electron-withdrawing properties and lipophilicity, which can significantly influence the physicochemical properties of the molecule. These properties are particularly important in drug design, as they can affect the compound's solubility, permeability, and metabolic stability. The presence of this group can enhance the potency and selectivity of the molecule against specific biological targets, making it a valuable component in the development of novel therapeutic agents.

Recent studies have highlighted the potential of 5-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-cancer activity by targeting specific signaling pathways involved in tumor growth and metastasis. The chloromethyl group facilitates the formation of covalent bonds with cysteine residues in key enzymes, leading to their inhibition and subsequent cell death.

In another study published in Bioorganic & Medicinal Chemistry Letters, 5-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile was found to have significant anti-inflammatory properties. The compound was shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 by modulating the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The versatility of 5-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile extends beyond its biological applications. In synthetic chemistry, this compound serves as a valuable building block for the construction of complex molecular architectures. Its reactivity and functional group diversity allow chemists to explore new reaction pathways and develop novel synthetic strategies. For example, recent advances in flow chemistry have enabled the efficient synthesis of this compound on a large scale, making it more accessible for both academic and industrial research.

In conclusion, 5-(Chloromethyl)-3-iodo-4-(trifluoromethoxy)pyridine-2-acetonitrile (CAS No. 1803961-50-3) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for developing novel therapeutic agents with diverse biological activities. Ongoing research continues to uncover new applications and optimize its properties for various medical and chemical uses.